5-Bromo-2-chloro-3-methoxypyridine
Overview
Description
5-Bromo-2-chloro-3-methoxypyridine (BCMP) is an organic compound belonging to the pyridine family of compounds. It is a colorless solid that is highly soluble in water and is used in a wide range of scientific research applications. BCMP is a versatile compound that has been used in a variety of laboratory experiments, including synthesis, biochemistry, and physiology. It has a wide range of applications in the fields of medicine, agriculture, and industrial chemistry.
Scientific Research Applications
Halogen Migration in Derivatives
Research has explored the migration of halogen atoms in halogeno-derivatives of dihydroxypyridine, involving compounds such as 5-bromo-2-chloro-3-methoxypyridine. This study demonstrated the structural transformation of these compounds under various conditions, indicating the potential for creating diverse molecular structures for different applications (Hertog & Schogt, 2010).
Role in Synthesis of Pentasubstituted Pyridines
5-Bromo-2-chloro-4-fluoro-3-iodopyridine, closely related to this compound, has been identified as a valuable intermediate in the synthesis of pentasubstituted pyridines. These compounds hold significance in medicinal chemistry research, suggesting a key role for this compound derivatives in drug discovery and development (Wu et al., 2022).
Industrial Scale Synthesis of Therapeutic Intermediates
5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a compound similar to this compound, has been successfully scaled up for industrial production. This process has been crucial for manufacturing SGLT2 inhibitors, a class of drugs for diabetes therapy, indicating the importance of such compounds in pharmaceutical manufacturing (Zhang et al., 2022).
Applications in Photodynamic Therapy
A zinc phthalocyanine derivative containing a this compound moiety has been synthesized and characterized for use in photodynamic therapy (PDT). This compound exhibited high singlet oxygen quantum yield, an important feature for Type II photosensitizers used in cancer treatment (Pişkin et al., 2020).
Photocleavage in DNA Studies
Research has shown that Ru(bpy)2(R-OQN) complexes, incorporating 5-bromo-8-oxyquinolate, a compound related to this compound, can effectively generate hydroxyl radicals and cleave DNA upon visible light irradiation. This demonstrates the compound's potential in biological and medical applications, such as photodynamic therapy (Zhang et al., 2016).
Safety and Hazards
5-Bromo-2-chloro-3-methoxypyridine is classified as a warning under the GHS pictogram . It can cause skin irritation (H317) and serious eye irritation (H319) . Precautionary measures include avoiding all personal contact, including inhalation, and using protective clothing when there is a risk of exposure .
Future Directions
properties
IUPAC Name |
5-bromo-2-chloro-3-methoxypyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrClNO/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFJMOZYIDADKLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC(=C1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10587791 | |
Record name | 5-Bromo-2-chloro-3-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10587791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
286947-03-3 | |
Record name | 5-Bromo-2-chloro-3-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10587791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2-chloro-3-methoxypyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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